Cas no 2606-51-1 (5-(Bromomethyl)benzod1,3dioxoleDISCONTINUED)

• Product Name: 5-(Bromomethyl)benzod1,3dioxoleDISCONTINUED
• CAS No: 2606-51-1
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• MDL: MFCD09261152
• CID: 257253
• PubChem ID: 6451423
• Update Time: 2025-07-10

5-(Bromomethyl)benzod1,3dioxoleDISCONTINUED Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)benzo[d][1,3]dioxole
• 1,3-Benzodioxole,5-(bromomethyl)-
• 5-(Bromomethyl)-1,3-benzodioxole
• 5-(BROMOMETHYL)-2H-1,3-BENZODIOXOLE
• 5-BROMOMETHYLBENZO[1,3]DIOXOLE
• (3,4-methylenedioxyphenyl)methyl bromide
• 3,4-(methylenedioxy)benzyl bromide
• 3,4-(methylenedioxy)phenylmethyl bromide
• 3,4-Methylenedioxybenzyl bromide
• 5-(bromomethyl)-2H-benzo[3,4-d]1,3-dioxolene
• AC1O53C7
• ACMC-20a626
• AGN-PC-009QWT
• Piperonyl bromide
• SureCN189831
• 1,3-Benzodioxole, 5-(bromomethyl)-
• Piperonylbromid
• UNYHRXLMTSXVIB-UHFFFAOYSA-N
• 5-Bromomethyl-benzo[1,3]dioxole
• 3,4-methylenedioxy benzyl bromide
• 2223AB
• FCH1427
• 5-(Bromomethyl)-1,3-benzodioxole, 96%
• SCHEMBL189831
• CAA60651
• DTXSID00180699
• EN300-1995959
• 5-(bromomethyl)-1,3-dioxaindane
• FT-0756309
• AKOS009317461
• 5-(bromomethyl)-1, 3-benzodioxole
• D94630
• 2606-51-1
• AS-77045
• A818158
• DA-18115
• 5-(Bromomethyl)benzod1,3dioxoleDISCONTINUED

• MDL： MFCD09261152
• Inchi： 1S/C8H7BrO2/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-3H,4-5H2
• InChI Key： UNYHRXLMTSXVIB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 213.96291
• Monoisotopic Mass: 213.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.652
• Boiling Point: 269.9°Cat760mmHg
• Flash Point: 126.2°C
• Refractive Index: 1.609
• PSA: 18.46
• Sensitiveness: Sensitive to humidity

5-(Bromomethyl)benzod1,3dioxoleDISCONTINUED Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H317
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34-43-52
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-(Bromomethyl)benzod1,3dioxoleDISCONTINUED

Comprehensive Overview of 5-(Bromomethyl)benzod1,3dioxole (CAS No. 2606-51-1)

5-(Bromomethyl)benzod1,3dioxole, with the CAS number 2606-51-1, is a specialized organic compound that has garnered attention in synthetic chemistry and pharmaceutical research. Despite its discontinued status, this compound remains a subject of interest due to its unique structural properties and potential applications. The bromomethyl functional group attached to the benzodioxole backbone makes it a versatile intermediate for further chemical modifications. Researchers often explore its reactivity in nucleophilic substitution reactions, which are pivotal in designing complex molecular architectures.

In recent years, the demand for high-purity intermediates like 5-(Bromomethyl)benzod1,3dioxole has surged, driven by advancements in drug discovery and material science. Users frequently search for terms such as "benzodioxole derivatives" or "bromomethyl compounds" to understand their role in synthesizing bioactive molecules. This compound's discontinued status has also led to queries about "alternative reagents" or "synthetic substitutes," reflecting the need for sustainable and accessible chemical solutions.

The benzodioxole moiety is a recurring motif in natural products and pharmaceuticals, contributing to its relevance in medicinal chemistry. For instance, it is found in compounds with reported antioxidant or anti-inflammatory properties. This connection to health and wellness trends aligns with growing public interest in bioactive compounds and their mechanisms of action. Searches for "benzodioxole applications" or "CAS 2606-51-1 uses" often highlight its potential in developing novel therapeutics.

From a synthetic chemistry perspective, 5-(Bromomethyl)benzod1,3dioxole serves as a building block for constructing more complex molecules. Its bromomethyl group allows for facile functionalization, making it valuable in polymer chemistry and catalysis. Researchers investigating "cross-coupling reactions" or "click chemistry" may encounter this compound as a key intermediate. Its discontinued status underscores the importance of exploring green chemistry alternatives to reduce reliance on hazardous reagents.

In the context of SEO optimization, this article addresses common search queries such as "5-(Bromomethyl)benzod1,3dioxole synthesis" and "CAS 2606-51-1 properties." By integrating these long-tail keywords, the content becomes more discoverable to researchers and industry professionals. Additionally, the discussion on sustainable chemistry resonates with current trends, as users increasingly seek eco-friendly synthetic routes and safer chemical alternatives.

Despite its discontinued status, 5-(Bromomethyl)benzod1,3dioxole continues to be a topic of academic and industrial interest. Its structural features and reactivity profile make it a valuable case study in organic synthesis and molecular design. Future research may focus on identifying biocompatible substitutes or repurposing existing compounds to achieve similar synthetic outcomes. This aligns with broader efforts to promote innovation in chemical research while addressing environmental and safety concerns.